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Compound of Interest

Compound Name: 4-Benzofurazancarboxaldehyde

Cat. No.: B027963

Application Notes and Protocols for 4-
Benzofurazancarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
Benzofurazancarboxaldehyde (CAS No. 32863-32-4) in a laboratory setting. Adherence to
these protocols is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

4-Benzofurazancarboxaldehyde, also known as 4-Formylbenzofurazan, is a light brown solid
commonly used as a synthetic intermediate in the production of pharmaceuticals, such as
Isradipine[1]. A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference
Molecular Formula C7H4N202 [1112]
Molecular Weight 148.12 g/mol [1]

Melting Point 100-102 °C [1]

Boiling Point 277 °C [1]

Density 1.417 g/cm3 [1]

Flash Point 121 °C [1]

Hazard Identification and Safety Precautions

4-Benzofurazancarboxaldehyde is classified as an irritant and is harmful if swallowed. It can
cause skin irritation, serious eye irritation, and may cause respiratory irritation[1][3].

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[1][4].

H315: Causes skin irritation[1][3][5].

H319: Causes serious eye irritation[1][3][4][5].

H335: May cause respiratory irritation[1][3].

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1][3].

e P264: Wash hands and skin thoroughly after handling[1][4].

e P270: Do not eat, drink or smoke when using this product[1][4].

e P271: Use only outdoors or in a well-ventilated area[1][3].
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o P280: Wear protective gloves/protective clothing/eye protection/face protection[1][3][4].

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Benzofurazancarboxaldehyde.

Handling 4-Benzofurazancarboxaldehyde
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Caption: Required PPE for handling 4-Benzofurazancarboxaldehyde.
Safe Handling and Storage Protocol
4.1. Engineering Controls:

» Always handle 4-Benzofurazancarboxaldehyde in a certified chemical fume hood to
minimize inhalation exposure.

o Ensure adequate ventilation in the laboratory.
e An eyewash station and safety shower must be readily accessible.

4.2. Handling Procedure:

Before handling, consult the Safety Data Sheet (SDS) for this chemical.

Don the appropriate PPE as outlined in Section 3.

Weigh the required amount of the solid in the fume hood. Avoid generating dust.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.
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» After handling, wash hands and any exposed skin thoroughly with soap and water.

o Decontaminate all work surfaces and equipment after use.

4.3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C[1] or 4°C[2].

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation[1][5].

Keep away from strong oxidizing agents, heat, sparks, and open flames[5][6].

Storing 4-Benzofurazancarboxaldehyde
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Caption: Recommended storage conditions for 4-Benzofurazancarboxaldehyde.

Emergency Procedures

5.1. First Aid Measures:

« |If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you
feel unwell[1][3].

« If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention[1][5].
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice/attention[1][4][5].

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician if you feel unwell[1][3][5].

5.2. Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including a respirator if necessary.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable, closed container for disposal.

For large spills, prevent further dust dispersion.

Do not allow the chemical to enter drains or waterways.

After cleanup, wash the spill area thoroughly.

Experimental Protocol: Synthesis of a Derivative
(lllustrative Example)

This protocol is a hypothetical example of a reaction involving 4-
Benzofurazancarboxaldehyde. Researchers should adapt it based on their specific
experimental needs and conduct a thorough risk assessment before proceeding.

Objective: To synthesize a Schiff base from 4-Benzofurazancarboxaldehyde and a primary
amine.

Materials:
e 4-Benzofurazancarboxaldehyde

e Primary amine (e.g., aniline)
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o Ethanol (solvent)

o Glacial acetic acid (catalyst)
e Round-bottom flask

e Reflux condenser
 Stirring plate and stir bar

e Heating mantle

Procedure:

o Reaction Setup: In a chemical fume hood, add 1 equivalent of 4-
Benzofurazancarboxaldehyde to a round-bottom flask containing a stir bar.

o Solvent Addition: Add a sufficient amount of ethanol to dissolve the aldehyde with stirring.
» Reagent Addition: Add 1.1 equivalents of the primary amine to the solution.
o Catalyst Addition: Add a few drops of glacial acetic acid to catalyze the reaction.

o Reflux: Attach the reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor the
reaction progress using an appropriate technique (e.g., TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. The product
may precipitate out of the solution. If not, reduce the solvent volume under reduced
pressure.

e Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

e Drying: Dry the product in a vacuum oven.

Dissolve Aldehyde in Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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